Cas no 2549065-05-4 (4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine)

• Product Name: 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine
• CAS No: 2549065-05-4
• MF: C₁₅H₁₇BrN₄
• MW: 333.226281881332
• CID: 5315513
• PubChem ID: 154883562
• Update Time: 2025-06-13

4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6619-5636
• 2549065-05-4
• AKOS040709615
• 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine
• 4-[4-[(2-Bromophenyl)methyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C15H17BrN4/c16-14-4-2-1-3-13(14)11-19-7-9-20(10-8-19)15-5-6-17-12-18-15/h1-6,12H,7-11H2
• InChI Key： FJENIXNSWCKVDG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N2CCN(CC3=CC=CC=C3Br)CC2)=N1

Computed Properties

• Exact Mass: 332.06366g/mol
• Monoisotopic Mass: 332.06366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.9±45.0 °C(Predicted)
• pka: 7.35±0.18(Predicted)

Additional information on 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine

Comprehensive Overview of 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2549065-05-4)

4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2549065-05-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrimidine core linked to a piperazine moiety, further substituted with a 2-bromobenzyl group. Its unique structural attributes make it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

The compound's CAS No. 2549065-05-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers are particularly interested in its potential applications in neurodegenerative diseases and oncology, aligning with current trends in precision medicine. The bromophenyl group enhances its binding affinity to certain biological targets, a feature often explored in fragment-based drug design (FBDD).

From a synthetic chemistry perspective, 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine exemplifies the growing demand for diverse chemical libraries in drug development. Its piperazine-pyrimidine scaffold is a recurring motif in FDA-approved drugs, such as antihistamines and antipsychotics, making it a valuable template for lead optimization. Recent publications highlight its role in modulating dopamine receptors, a key area of interest for treating Parkinson's disease and schizophrenia.

In the context of green chemistry, the synthesis of CAS No. 2549065-05-4 has been optimized to reduce hazardous byproducts, addressing the industry's shift toward sustainable methodologies. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are increasingly used to predict its bioactivity, reducing reliance on animal testing—a major ethical concern in research.

The compound's physicochemical properties, such as logP and aqueous solubility, are critical for its drug-likeness profile. These metrics are often queried in cheminformatics platforms, underscoring the intersection of big data and chemical innovation. Additionally, its patent landscape reveals competitive activity in intellectual property (IP) filings, particularly in the biotech sector.

As the scientific community explores polypharmacology—the design of drugs acting on multiple targets—4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidine offers a versatile scaffold. Its adaptability in combinatorial chemistry aligns with the rise of AI-driven drug discovery, where algorithms prioritize compounds with optimal ADMET (absorption, distribution, metabolism, excretion, toxicity) properties.

In summary, CAS No. 2549065-05-4 represents a convergence of cutting-edge research and practical applications. Its structural complexity and therapeutic potential make it a focal point for interdisciplinary studies, bridging gaps between organic synthesis, computational biology, and clinical translation. Future directions may include its integration into nanocarrier systems for targeted drug delivery, further expanding its utility in personalized medicine.